Cas no 1261901-23-8 (5-(3-Chloro-5-fluorophenyl)-2-cyanophenol)

• Product Name: 5-(3-Chloro-5-fluorophenyl)-2-cyanophenol
• CAS No: 1261901-23-8
• MF: C₁₃H₇ClFNO
• MW: 247.652185678482
• MDL: MFCD18314370
• CID: 2762263
• PubChem ID: 53220045
• Update Time: 2025-05-23

5-(3-Chloro-5-fluorophenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-5-fluorophenyl)-2-cyanophenol, 95%
• DTXSID60684825
• 5-(3-CHLORO-5-FLUOROPHENYL)-2-CYANOPHENOL
• 1261901-23-8
• MFCD18314370
• 3'-Chloro-5'-fluoro-3-hydroxy[1,1'-biphenyl]-4-carbonitrile
• 5-(3-Chloro-5-fluorophenyl)-2-cyanophenol

• MDL： MFCD18314370
• Inchi： 1S/C13H7ClFNO/c14-11-3-10(4-12(15)6-11)8-1-2-9(7-16)13(17)5-8/h1-6,17H
• InChI Key： FAGHGSDKLPYSKI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC(C#N)=C(C=1)O)F

Computed Properties

• Exact Mass: 247.0200197Da
• Monoisotopic Mass: 247.0200197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 5-(3-Chloro-5-fluorophenyl)-2-cyanophenol

Comprehensive Overview of 5-(3-Chloro-5-fluorophenyl)-2-cyanophenol (CAS No. 1261901-23-8)

5-(3-Chloro-5-fluorophenyl)-2-cyanophenol (CAS No. 1261901-23-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a chloro-fluorophenyl moiety coupled with a cyanophenol group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's molecular structure is characterized by the presence of both halogen atoms (chlorine and fluorine) and a cyano group, which contribute to its electronic and steric properties. These features are critical for its applications in medicinal chemistry, where it serves as a building block for developing novel therapeutics. Recent studies highlight its role in the synthesis of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for precision medicine.

In the context of sustainability and green chemistry, 5-(3-Chloro-5-fluorophenyl)-2-cyanophenol is being evaluated for its environmental impact. Researchers are investigating eco-friendly synthesis routes to minimize waste and reduce energy consumption. This aligns with global trends toward sustainable chemical production, a topic frequently searched in scientific databases and AI-driven platforms.

Another area of interest is the compound's potential in agrochemical innovation. Its structural motifs are being explored for designing next-generation pesticides and herbicides, addressing the need for crop protection solutions with lower toxicity profiles. This application resonates with current discussions on food security and sustainable agriculture, which are hot topics in both academic and industry circles.

From a technical perspective, the compound's physicochemical properties, such as solubility, stability, and reactivity, are well-documented. These properties are crucial for formulators and process chemists working on scale-up production. The availability of high-purity 5-(3-Chloro-5-fluorophenyl)-2-cyanophenol is essential for reproducibility in research, a concern often raised in QA/QC forums and scientific communities.

In summary, 5-(3-Chloro-5-fluorophenyl)-2-cyanophenol (CAS No. 1261901-23-8) represents a promising candidate for multiple applications, from pharmaceuticals to agrochemicals. Its unique structure and functional groups make it a valuable asset in modern chemical research, while its alignment with sustainability goals ensures its relevance in future innovations.